Cas no 110514-35-7 (Noribogaine Hydrochloride)

• Product Name: Noribogaine Hydrochloride
• CAS No: 110514-35-7
• MF: C₁₉H₂₅ClN₂O
• MW: 332.867604017258
• CID: 4556457
• PubChem ID: 21146127
• Update Time: 2024-03-01

Noribogaine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Noribogaine HCl
• Noribogaine Hydrochloride

• Inchi： 1S/C19H24N2O.ClH/c1-2-12-7-11-8-16-18-14(5-6-21(10-11)19(12)16)15-9-13(22)3-4-17(15)20-18;/h3-4,9,11-12,16,19-20,22H,2,5-8,10H2,1H3;1H/t11-,12+,16+,19+;/m1./s1
• InChI Key： BFLJLOKFWZLUTR-IMLBMZRZSA-N
• SMILES： C([C@H]1C[C@@]2([H])C[N@@]3CCC4C5=CC(O)=CC=C5NC=4[C@]([H])(C2)[C@]13[H])C.Cl

Computed Properties

• Exact Mass: 332.1655411g/mol
• Monoisotopic Mass: 332.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids